UL1 protein, Equid herpesvirus 1

• CAS No.: 136111-14-3
• Molecular Formula: C18H23N2
• Synonyms: UL1 protein, Equid herpesvirus 1

Description

The UL1 protein of Equid herpesvirus 1 (EHV-1) is a structural protein encoded by the UL1 gene. According to biochemical databases, the UL1 protein from EHV-1 strain Kentucky A is a 258-amino acid protein (CAS: 136111-14-3) . However, detailed functional or mechanistic studies on EHV-1 UL1 are notably absent in the provided evidence. In contrast, extensive research exists on homologs of UL1 in other herpesviruses, such as herpes simplex virus 1 (HSV-1), where UL1 is identified as glycoprotein L (gL), a critical component of the gH/gL complex essential for viral entry and cell fusion . This discrepancy suggests either a nomenclature difference or a gap in functional characterization specific to EHV-1 UL1.

Comparison with Similar Compounds

Comparison with Similar Herpesviral Proteins

While direct data on EHV-1 UL1 is sparse, comparisons can be drawn to homologs in other herpesviruses based on conserved genetic organization and functional roles:

HSV-1 UL1 (Glycoprotein L, gL)

• Function : Forms a heterodimer with glycoprotein H (gH) to mediate membrane fusion during viral entry. The gH/gL complex is essential for infectivity and cell-to-cell spread .
• Structure: HSV-1 gL is a 224-amino acid protein with two N-linked glycosylation sites, critical for stabilizing gH .
• Localization : Localizes to the viral envelope and infected cell membranes.
• Key Research : Deletion of UL1 in HSV-1 abolishes infectivity, highlighting its indispensability .

Pseudorabies Virus (PRV) UL1

• Function : PRV UL1 homolog (gL) similarly partners with gH to facilitate entry into neuronal and epithelial cells.
• Pathogenesis : PRV UL1 mutants exhibit attenuated neurovirulence in animal models, underscoring its role in tropism .

Bovine Herpesvirus 1 (BHV-1) UL1

• Function : BHV-1 UL1 is implicated in virion maturation and secondary envelopment.
• Interaction : Cooperates with tegument proteins like VP22 and gM to ensure efficient cell-to-cell spread .

Data Table: Comparative Analysis of Herpesviral UL1 Homologs

Virus	Protein	Size (aa)	Key Function	Localization	Essential for Replication?
EHV-1	UL1	258	Unknown (structural role inferred)	Viral envelope (inferred)	Not determined
HSV-1	gL (UL1)	224	Membrane fusion, entry	Envelope/cell membrane	Yes
PRV	gL (UL1)	~220	Neuronal entry, tropism	Envelope	Yes (attenuated if deleted)
BHV-1	UL1	~250	Virion maturation, cell-to-cell spread	Tegument/envelope	Partially dispensable

Research Findings and Functional Hypotheses for EHV-1 UL1

• Structural Role : Given its classification as a structural protein, EHV-1 UL1 may contribute to virion assembly or envelope integrity, analogous to HSV-1 gL .
• Potential Interaction Partners: If EHV-1 UL1 functions similarly to HSV-1 gL, it likely interacts with EHV-1 gH (a homolog of HSV-1 gH) to form a fusion complex. This hypothesis remains untested in the provided evidence.
• Pathogenic Implications : In other herpesviruses, UL1/gL deletion reduces virulence and cell-to-cell spread . EHV-1 UL1 may play a comparable role in equine infections, but experimental validation is required.

Challenges and Limitations

• UL11 is distinct from UL1 in both gene position and function.
• Lack of Direct Evidence: No studies in the provided materials elucidate EHV-1 UL1’s mechanism, necessitating extrapolation from homologs.